N-(2-bromo-5-trifluoromethylphenyl)carbamic acid ethyl ester

• Molecular Formula: C10H9BrF3NO2
• Molecular Weight: 312.08 g/mol
• IUPAC Name: ethyl N-[2-bromo-5-(trifluoromethyl)phenyl]carbamate
• InChI: InChI=1S/C10H9BrF3NO2/c1-2-17-9(16)15-8-5-6(10(12,13)14)3-4-7(8)11/h3-5H,2H2,1H3,(H,15,16)
• InChI Key: OIBVOKWWUPSHBU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=C(C=CC(=C1)C(F)(F)F)Br

Description

N-(2-bromo-5-trifluoromethylphenyl)carbamic acid ethyl ester is a useful research compound. Its molecular formula is C10H9BrF3NO2 and its molecular weight is 312.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Combine 2-bromo-5-trifluoromethylphenylamine (27.06 g, 112.74 mmol) and 200 mL of pyridine. Cool in an ice bath and add ethyl chloroformate (18.35 g, 169.11 mL, 1.5 eq). After addition was complete, allow the reaction to gradually warming to room temperature. After 18 hours, evaporate in vacuo to give a residue. Dissolve the residue in Et2O/water and transfer to a separatory funnel. Separate the layer and extract the aqueous layer with Et2O (2×300 mL), combine the organic layers, dry over MgSO4, filter, and evaporate in vacuo to give N-(2-bromo-5-trifluoromethylphenyl)carbamic acid ethyl ester which may be used without further purification.